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Compound of Interest

Compound Name:
4-Amino-5-hydroxy-2,7-

naphthalenedisulfonic acid

CAS No.: 98072-99-2

Cat. No.: B7770197

Get Quote

Welcome to a comprehensive technical guide designed for researchers, scientists, and

professionals in drug development and materials science. This document provides a

comparative analysis of H acid (4-amino-5-hydroxy-2,7-naphthalenedisulfonic acid) and its

key derivatives. Our focus extends beyond a simple cataloging of properties to an in-depth

examination of their synthesis, performance characteristics, and practical applications,

supported by experimental protocols and data.

Introduction: The Central Role of H Acid
H acid, or 1-amino-8-naphthol-3,6-disulfonic acid, is a cornerstone intermediate in the chemical

industry, particularly in the synthesis of azo dyes.[1][2] Its unique molecular architecture,

featuring both an amino (-NH₂) and a hydroxyl (-OH) group on a naphthalenedisulfonic acid

backbone, imparts remarkable versatility.[1] The sulfonic acid groups (SO₃H) enhance water

solubility, a critical property for dyeing processes, while the amino and hydroxyl groups serve

as reactive sites for coupling reactions.[3][4]
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The strategic placement of these functional groups allows H acid to act as a coupling

component in a pH-dependent manner. Under acidic conditions, coupling with a diazonium salt

occurs at the position ortho to the amino group. Conversely, under alkaline conditions, coupling

takes place ortho to the hydroxyl group.[4] This dual reactivity enables the synthesis of a vast

array of monoazo, disazo, and polyazo dyes, making H acid an indispensable precursor for

creating a broad spectrum of colors with excellent fastness properties for textiles like cotton,

wool, silk, and nylon.[1][5]

This guide will comparatively analyze H acid against its crucial precursor, Koch acid, and its

important derivative, Chromotropic acid, providing a clear understanding of their distinct and

overlapping roles in industrial and analytical chemistry.

Caption: Chemical structure of H Acid.

Comparative Analysis: H Acid, Koch Acid, and
Chromotropic Acid
While H acid is a final intermediate for many dyes, its properties and applications are best

understood in comparison to its direct precursor and a key derivative.

Koch Acid (8-aminonaphthalene-1,3,6-trisulfonic acid): A primary raw material for the

synthesis of H acid and Chromotropic acid.[6][7] Its main role is that of a precursor,

undergoing caustic fusion to yield H acid or treatment with strong caustic under pressure to

produce Chromotropic acid.[6]

Chromotropic Acid (4,5-dihydroxy-2,7-naphthalenedisulfonic acid): A derivative of H acid

where the amino group is replaced by a second hydroxyl group. This structural change shifts

its primary application from a dye intermediate to a highly specific analytical reagent.[8][9]

The following diagram illustrates the synthetic relationship between these key compounds.
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Caption: Synthetic relationship between key naphthalenesulfonic acids.

Physicochemical and Performance Properties
The structural differences between these compounds directly translate to distinct

physicochemical properties and performance characteristics.
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Property H Acid Koch Acid Chromotropic Acid

CAS Number 90-20-0[3][10] 117-42-0[6] 148-25-4[8][9]

Molecular Formula C₁₀H₉NO₇S₂[3] C₁₀H₉NO₉S₃[6] C₁₀H₈O₈S₂[8]

Molecular Weight 319.31 g/mol [10] 383.36 g/mol [6] 320.30 g/mol [8]

Appearance

Gray or white

crystalline powder[3]

[10]

Not specified, but

salts are soluble

White needles or

leaflets[8]

Key Functional

Groups

1 Amino, 1 Hydroxyl, 2

Sulfonic
1 Amino, 3 Sulfonic 2 Hydroxyl, 2 Sulfonic

Primary Application
Intermediate for azo

dyes[1][10]

Precursor for H acid

and Chromotropic

acid[6]

Analytical reagent for

formaldehyde, certain

metals[11][12][13]

Reactivity

pH-dependent dual

coupling sites (ortho

to -NH₂ or -OH)[4]

Primarily used for

conversion to other

acids

Forms stable colored

complexes with

specific analytes[13]

[14]

Solubility

Monosodium salt is

slightly soluble in cold

water, readily in hot[4]

Alkali-metal salts are

readily soluble in

water[6]

Disodium salt is very

soluble in water[8][11]

Application in Azo Dye Synthesis: H Acid's Superiority
H acid is the preeminent choice for a coupling component in dye synthesis due to its unique

ability to couple twice with different diazonium salts, enabling the creation of disazo and

polyazo dyes with a wide color palette and enhanced properties.[1]

Mechanism of Action: The synthesis is a two-stage process:

Diazotization: A primary aromatic amine (the diazo component) is treated with sodium nitrite

in an acidic medium at low temperatures to form a reactive diazonium salt.[15]
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Azo Coupling: The diazonium salt is then reacted with a coupling component, such as H

acid. The precise location of the coupling on the H acid molecule is controlled by the pH of

the reaction medium.[4][15]
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Caption: General workflow for Azo Dye synthesis using H Acid.

The ability to perform a stepwise coupling first under acidic conditions and then under alkaline

conditions allows for the synthesis of complex dye structures that are not easily achievable with

other intermediates.[4] This leads to dyes with high fixation, brilliant shades, and excellent

fastness properties, which are critical for the textile industry.[1][16]

Application in Analytical Chemistry: The Specificity of
Chromotropic Acid
When the amino group of H acid is replaced by a hydroxyl group to form Chromotropic acid, its

function pivots dramatically. It becomes a highly valued reagent in colorimetric analysis.[11]

Mechanism of Action: Chromotropic acid is renowned for its highly specific reaction with

formaldehyde in the presence of concentrated sulfuric acid. This reaction forms a distinctive
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purple-colored complex that can be measured spectrophotometrically, typically at a wavelength

of 580 nm.[9][12] This specificity is crucial, as the reaction is not produced by other organic

compounds like different aldehydes, ketones, or carboxylic acids, making it an authoritative

method for formaldehyde quantification.[9]

Beyond formaldehyde, its disodium salt is also used for the detection and quantification of

various metal ions, such as aluminum, chromium, and titanium, due to its ability to form stable,

colored chelate complexes.[11][13][17]

Experimental Methodologies
To provide a practical context for the comparison, we present standardized protocols for the

primary applications of H acid and Chromotropic acid. These protocols are designed to be self-

validating and serve as a reliable baseline for laboratory work.

Protocol: Synthesis of a Monoazo Dye using H Acid
This protocol details the synthesis of an acid dye, a common application for H acid in the textile

industry.

Objective: To synthesize an orange monoazo dye by coupling diazotized p-toluidine with H

acid.

Materials:

p-Toluidine

Sodium Nitrite (NaNO₂)

Hydrochloric Acid (HCl), concentrated

H acid (monosodium salt)

Sodium Carbonate (Na₂CO₃)

Sodium Chloride (NaCl)

Distilled water
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Ice

Procedure:

Diazotization of p-Toluidine: a. In a 250 mL beaker, dissolve 2.14 g (0.02 mol) of p-toluidine

in a mixture of 5 mL concentrated HCl and 20 mL of water. b. Cool the solution to 0-5°C in an

ice bath with constant stirring. c. Separately, dissolve 1.4 g (0.02 mol) of sodium nitrite in 10

mL of water. d. Add the sodium nitrite solution dropwise to the cold p-toluidine solution,

ensuring the temperature remains below 5°C. Stir for 15 minutes after the addition is

complete to ensure the formation of the diazonium salt.

Preparation of H Acid Solution: a. In a separate 500 mL beaker, dissolve 6.82 g (0.02 mol) of

H acid monosodium salt in 100 mL of water containing 2.2 g of sodium carbonate to create

an alkaline solution. b. Cool this solution to 0-5°C in an ice bath.

Azo Coupling Reaction: a. Slowly add the cold diazonium salt solution to the cold H acid

solution with vigorous stirring. b. Maintain the temperature at 0-5°C and the pH at 8-9 by

adding a 10% sodium carbonate solution as needed. c. Continue stirring for 1-2 hours until

the coupling reaction is complete (completion can be checked by spot testing with a fresh H

acid solution, which should show no further color change).

Isolation and Purification: a. "Salt out" the synthesized dye by adding approximately 20 g of

sodium chloride to the reaction mixture and stirring until the dye precipitates. b. Filter the

precipitate using a Buchner funnel, wash with a small amount of cold 10% NaCl solution, and

dry in an oven at 60-70°C.

Expected Outcome: A vibrant orange dye powder. The performance (e.g., color fastness) can

then be tested by applying the dye to textile fibers like wool or silk under acidic dyeing

conditions.[18]

Protocol: Colorimetric Determination of Formaldehyde
using Chromotropic Acid
This protocol follows the principle of the NIOSH Method 3500 for formaldehyde analysis.[9]

Objective: To quantify the concentration of formaldehyde in an aqueous sample.
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Materials:

Chromotropic acid reagent (e.g., disodium salt dihydrate)

Sulfuric Acid (H₂SO₄), concentrated

Formaldehyde standard solutions

Aqueous unknown sample

Spectrophotometer

Procedure:

Reagent Preparation: a. Prepare the Chromotropic acid reagent by dissolving 0.1 g of

Chromotropic acid disodium salt in 10 mL of distilled water. This solution should be prepared

fresh.

Sample and Standard Preparation: a. Pipette 4 mL of the unknown sample into a glass test

tube. b. Prepare a series of calibration standards (e.g., 0.1, 0.5, 1.0, 2.0 µg/mL

formaldehyde) and a blank (4 mL of distilled water).

Color Development: a. To each test tube (blank, standards, and sample), carefully and slowly

add 6 mL of concentrated sulfuric acid. Caution: This reaction is highly exothermic and must

be done in a fume hood with appropriate personal protective equipment. b. Mix the contents

thoroughly and allow the tubes to cool to room temperature. c. Add 0.1 mL of the

Chromotropic acid reagent to each tube and mix well. d. Loosely cap the tubes and heat

them in a water bath at 95°C for 15 minutes. e. Allow the tubes to cool completely to room

temperature.

Spectrophotometric Analysis: a. Set the spectrophotometer to a wavelength of 580 nm. b.

Zero the instrument using the reagent blank. c. Measure the absorbance of each standard

and the unknown sample.

Quantification: a. Plot a calibration curve of absorbance versus formaldehyde concentration

for the standards. b. Determine the concentration of formaldehyde in the unknown sample by

interpolating its absorbance on the calibration curve.
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Conclusion
The comparative analysis of H acid, Koch acid, and Chromotropic acid underscores the

profound impact of subtle structural modifications on chemical function and application. Koch

acid serves as the foundational building block. H acid, with its dual-reactive amino and hydroxyl

groups, is an unparalleled intermediate in the azo dye industry, offering a vast potential for

color and performance diversity through pH-controlled synthesis.[1][4] In contrast, the

conversion of the amino group to a second hydroxyl group transforms the molecule into

Chromotropic acid, a highly specific and sensitive analytical reagent.[9]

For researchers and developers, understanding these relationships is key to innovation. For

dye chemists, the versatility of H acid remains a critical tool for developing new, high-

performance colorants. For analytical scientists, the specificity of Chromotropic acid provides a

reliable method for critical safety and environmental monitoring. This guide provides the

foundational knowledge and practical protocols to effectively leverage the unique properties of

these important naphthalenesulfonic acid derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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